![molecular formula C13H8Cl3NO B1596630 4-chloro-N-(3,4-dichlorophenyl)benzamide CAS No. 56661-50-8](/img/structure/B1596630.png)
4-chloro-N-(3,4-dichlorophenyl)benzamide
Overview
Description
4-chloro-N-(3,4-dichlorophenyl)benzamide, commonly known as CDCB, is a chemical compound that has been widely used in scientific research for its unique properties. CDCB is a member of the benzamide class of compounds and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Crystal Structure Analysis
Geometrical Parameters : A theoretical study calculated the geometrical parameters of 4-chloro-N-(3,4-dichlorophenyl)benzamide, comparing them with X-ray diffraction (XRD) structure data. This study highlights the molecule's bond lengths and angles, crucial for understanding its structural properties (Panicker et al., 2010).
Molecular Conformation : Research focusing on similar compounds such as N-(4-Methylphenyl)benzamide and N-(3,4-Dichlorophenyl)benzamide revealed insights into molecular conformations and hydrogen bonding patterns. These studies are vital for understanding how this compound might interact with other molecules (Gowda et al., 2007) (Gowda et al., 2007).
Chemical Synthesis and Properties
Synthesis of Derivatives : A study on the synthesis of thiourea derivatives, including this compound, analyzed their antipathogenic properties. This research is significant for the potential development of new antimicrobial agents (Limban et al., 2011).
Electrophilic Properties : Another study investigated the electrophilic properties of a related compound, 4-chloro-N-(hydroxymethyl)benzamide. Understanding these properties is essential for assessing the reactivity and potential biological interactions of this compound (Overton et al., 1986).
Potential Therapeutic Applications
Antitubercular Activity : Research into novel derivatives of benzamide for antitubercular applications mentioned compounds similar to this compound. This research is pertinent for exploring new treatments for tuberculosis (Nimbalkar et al., 2018).
- study on benzamide derivatives, including those structurally related to this compound, investigated their anticonvulsant activity. This research contributes to the ongoing search for new antiepileptic agents with improved selectivity and lower toxicity (Afolabi et al., 2012).
Properties
IUPAC Name |
4-chloro-N-(3,4-dichlorophenyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl3NO/c14-9-3-1-8(2-4-9)13(18)17-10-5-6-11(15)12(16)7-10/h1-7H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUKGOIHTIKKVBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC(=C(C=C2)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70972104 | |
Record name | 4-Chloro-N-(3,4-dichlorophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70972104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56661-50-8 | |
Record name | NSC204163 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204163 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chloro-N-(3,4-dichlorophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70972104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3',4,4'-TRICHLOROBENZANILIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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